Cas no 764657-43-4 (potassium:(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate)

potassium:(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate structure

764657-43-4 structure

Product Name:potassium:(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate

CAS No:764657-43-4

Molecular Formula:C₁₄H₁₆KNO₅

Molecular Weight:317.378845214844

CID:5689393

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potassium:(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate Properties

Names and Identifiers

- potassium:(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate
- InChIKey： KCIVNTJLAYJMEK-CZYCHUAMSA-M
- Inchi： 1S/C14H17NO5.K/c1-3-20-12(17)8-9(2)15-13(14(18)19)10-4-6-11(16)7-5-10;/h4-8,13,15-16H,3H2,1-2H3,(H,18,19);/q;+1/p-1/b9-8+;/t13-;/m1./s1
- SMILES： [K+].C([O-])(=O)[C@H](N/C(=C/C(OCC)=O)/C)C1=CC=C(O)C=C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 7
Heavy Atom Count: 21

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